1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine

• IUPAC Name: 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine
• InChI: InChI=1S/C23H27NO2/c1-16-8-7-11-24(14-16)15-19-12-22-20(13-21(19)25-3)23(17(2)26-22)18-9-5-4-6-10-18/h4-6,9-10,12-13,16H,7-8,11,14-15H2,1-3H3
• InChI Key: KRKMMZSRMPAPEH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=CC3=C(C=C2OC)C(=C(O3)C)C4=CC=CC=C4
• Molecular Formula: C23H27NO2
• Molecular Weight: 349.5 g/mol

Description

1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine, also known as PMBP, is a novel compound that has recently gained attention in the scientific community due to its potential applications in research. PMBP is a synthetic compound that belongs to the benzofuran class of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine is not fully understood, but it is thought to involve the inhibition of dopamine reuptake and the activation of the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in a variety of cellular processes, including calcium signaling, protein degradation, and stress response. Activation of the sigma-1 receptor has been shown to have neuroprotective effects and to modulate the release of neurotransmitters.
Biochemical and Physiological Effects:
1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine inhibits dopamine reuptake with a potency similar to that of cocaine. 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine has also been shown to activate the sigma-1 receptor, leading to increased calcium signaling and protein degradation. In vivo studies have shown that 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine has anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine is its high potency and selectivity for the dopamine transporter and sigma-1 receptor. This makes it a useful tool for studying the role of these proteins in the brain. However, one limitation of 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine. One area of interest is in the study of the sigma-1 receptor and its role in neuroprotection and neurodegenerative diseases. Another area of interest is in the development of new compounds based on the structure of 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine that could have improved solubility and selectivity. Finally, 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine could be used as a starting point for the development of new drugs for the treatment of dopamine-related disorders such as Parkinson's disease and addiction.
Conclusion:
In conclusion, 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine is a novel compound that has potential applications in a variety of scientific research fields. Its high potency and selectivity for the dopamine transporter and sigma-1 receptor make it a useful tool for studying the role of these proteins in the brain. Further research is needed to fully understand the mechanism of action and potential applications of 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine.

Synthesis Methods

The synthesis of 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine involves the reaction of 5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-carboxaldehyde with 3-methylpiperidine in the presence of a reducing agent. The resulting compound is then purified using column chromatography. The synthesis of 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine has been optimized to achieve high yields and purity.

Scientific Research Applications

1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine has been shown to have potential applications in a variety of scientific research fields. One of the main areas of interest is in the study of the central nervous system. 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine has been shown to have an affinity for the dopamine transporter, which could make it useful in the study of dopamine-related disorders such as Parkinson's disease and addiction. 1-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]-3-methylpiperidine has also been shown to have potential as a tool for studying the role of the sigma-1 receptor in the brain.